Cas no 1091080-99-7 (N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 1091080-99-7
• MF: C₂₁H₂₁F₃N₂O₄
• MW: 422.397656202316
• CID: 6328910
• PubChem ID: 27451775
• Update Time: 2025-09-28

N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide
• N-[(4-phenyloxan-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• F5329-0044
• AKOS024507162
• N-[(4-phenyloxan-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• 1091080-99-7
• N1-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• VU0642175-1

• Inchi： 1S/C21H21F3N2O4/c22-21(23,24)30-17-8-6-16(7-9-17)26-19(28)18(27)25-14-20(10-12-29-13-11-20)15-4-2-1-3-5-15/h1-9H,10-14H2,(H,25,27)(H,26,28)
• InChI Key： JZGOSTDFUTYHDP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(NCC1(C2C=CC=CC=2)CCOCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 422.14534164g/mol
• Monoisotopic Mass: 422.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Overview of N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS 1091080-99-7)

N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS 1091080-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a phenyloxane core linked to a trifluoromethoxyphenyl group via an ethanediamide bridge, making it a promising candidate for drug discovery and material science applications. Its molecular formula and intricate architecture contribute to its potential in modulating biological pathways, particularly in targeting enzymes or receptors involved in inflammation and metabolic disorders.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug development. Researchers are particularly interested in CAS 1091080-99-7 due to its balanced physicochemical properties, such as solubility and bioavailability, which are often searched in the context of AI-driven drug design and computational chemistry. The compound’s phenyloxane moiety also aligns with trends in fragment-based drug discovery, a hot topic in medicinal chemistry forums and publications.

The synthesis of N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide typically involves multi-step organic reactions, including amide coupling and etherification, which are frequently discussed in organic synthesis communities. Its CAS number 1091080-99-7 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Notably, the compound’s trifluoromethoxy group is a focal point for researchers exploring fluorine chemistry, a field gaining traction due to fluorine’s ability to improve drug potency and pharmacokinetics.

From an industrial perspective, CAS 1091080-99-7 is often referenced in the context of high-throughput screening and structure-activity relationship (SAR) studies. These methodologies are pivotal in optimizing lead compounds for therapeutic use, a subject frequently queried in biotech and pharma SEO trends. Additionally, the compound’s potential applications in agrochemicals—such as pesticide formulation—resonate with growing interest in sustainable crop protection solutions, a key area in green chemistry initiatives.

Analytical characterization of N-(4-phenyloxan-4-yl)methyl-N'-4-(trifluoromethoxy)phenylethanediamide relies on advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are commonly searched by analytical chemists. The compound’s stability under various pH conditions and thermal profiles is another area of interest, particularly for formulators aiming to develop oral dosage forms or topical applications. These aspects are frequently explored in preclinical research discussions and drug delivery optimization queries.

In summary, CAS 1091080-99-7 represents a versatile scaffold with broad implications for drug discovery and material science. Its structural features, including the phenyloxane and trifluoromethoxy groups, align with contemporary research priorities, such as targeted therapy and fluorinated compounds. As the scientific community continues to explore its potential, this compound is poised to remain a subject of interest in both academic and industrial settings, reflecting the dynamic interplay between chemical innovation and biomedical advancement.